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Compound of Interest

Compound Name: Dimethyl icosanedioate

Cat. No.: B1362715

Introduction: Beyond a Simple Diester

Dimethyl icosanedioate (CAS No. 42235-38-1) is a long-chain aliphatic diester that presents
as a white to off-white crystalline solid.[1][2][3][4] While its primary structure—a C20
dicarboxylic acid esterified with two methyl groups—suggests straightforward applications as a
building block or plasticizer, a deeper analysis reveals its potential in more sophisticated
domains, including specialty polymers and biomedical research.[1][5][6] This guide provides an
in-depth exploration of dimethyl icosanedioate, moving beyond basic data to explain the
causality behind its synthesis, analysis, and potential applications for researchers, scientists,
and drug development professionals.

Core Properties and Identification

Accurate identification and understanding of fundamental properties are the bedrock of any
scientific investigation. Dimethyl icosanedioate is identified by the CAS number 42235-38-1.
[1][71[8][9] Its key physical and chemical properties are summarized in the table below for rapid
reference.
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Property Value Source(s)
CAS Number 42235-38-1 [71[9]
Molecular Formula C22H4204 [L10719]
Molecular Weight 370.57 g/mol [11121[7]
IUPAC Name dimethyl icosanedioate [6]1[8]
Dimethyl eicosanedioate,
Synonyms Eicosanedioic acid dimethyl [1][4]15]
ester
White to almost white
Appearance _ [1][2][4]
crystalline powder
Melting Point 65-67 °C [2][10]
Boiling Point 223 °C @ 2 mmHg [2][10]
Purity (Typical) >95.0% (by GC) [1][4]

Synthesis and Purification: A Validated Approach

The most direct and industrially scalable method for synthesizing dimethyl icosanedioate is

the Fischer-Speier esterification of icosanedioic acid.[10][11] This classic acid-catalyzed

reaction is an equilibrium process.[12] To ensure a high yield, the equilibrium must be shifted

towards the product. This is achieved by applying Le Chatelier's principle, primarily through the

use of a large excess of one reactant (methanol) and/or the removal of the water byproduct.

[12][13][14]

Experimental Protocol: Fischer Esterification

This protocol describes a robust method for the synthesis and purification of dimethyl

icosanedioate on a laboratory scale.

1. Reaction Setup:

e To a 500 mL round-bottom flask equipped with a magnetic stir bar, add icosanedioic acid

(e.g., 34.2 g, 0.1 mol).
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e Add anhydrous methanol (e.g., 250 mL). Methanol acts as both the reactant and the solvent,
providing a large molar excess to drive the reaction forward.[14]

e While stirring, carefully add concentrated sulfuric acid (H2SOa4, e.g., 2 mL) dropwise as the
catalyst. This protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl
carbon significantly more electrophilic and susceptible to nucleophilic attack by the methanol.
[11][12]

o Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 65 °C) for 4-6
hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

2. Work-up and Isolation:

 After the reaction is complete, allow the mixture to cool to room temperature.

» Reduce the volume of methanol by approximately half using a rotary evaporator. This step
simplifies the subsequent extraction.

o Transfer the concentrated mixture to a 1 L separatory funnel containing 300 mL of deionized
water.

o Extract the aqueous phase with ethyl acetate (3 x 150 mL).

» Combine the organic extracts and wash sequentially with:

e 150 mL of a saturated aqueous sodium bicarbonate (NaHCO3) solution to neutralize the
sulfuric acid catalyst. Caution: CO2z evolution will occur.[14]

e 150 mL of deionized water.

e 150 mL of saturated aqueous sodium chloride (brine) to facilitate phase separation and
remove residual water.[14]

» Dry the resulting organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and remove
the solvent under reduced pressure to yield the crude product.

3. Purification:

o The crude dimethyl icosanedioate can be purified by recrystallization from a minimal
amount of hot methanol or ethanol.

» Dissolve the crude solid in the hot solvent, allow it to cool slowly to room temperature, and
then place it in an ice bath to maximize crystal formation.

o Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent,
and dry under vacuum.

Diagram: Synthesis and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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